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Compound of Interest

Compound Name: Diethyl itaconate

Cat. No.: B1585048 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of Diethyl itaconate, tailored for research scientists and drug

development professionals. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and the integrity of your research.

Diethyl itaconate is classified as a substance that causes serious eye irritation and may cause

skin and respiratory irritation.[1][2][3] The following procedures are designed to mitigate these

risks and provide a clear, step-by-step plan for its safe use.

Essential Safety and Handling Information
A summary of the key safety and physical properties of Diethyl itaconate is provided in the

table below for quick reference.
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Parameter Value Source

Hazard Class Eye Irritation, Category 2 [1][3]

Primary Routes of Exposure
Inhalation, Skin Contact, Eye

Contact
[1][2]

Boiling Point 228°C (lit.) [1]

Flash Point 108°C (lit.) [1]

Storage Temperature
Cool, dry place;

Recommended <15°C
[1]

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling Diethyl itaconate to prevent exposure.

PPE Category Specification Standard Compliance

Eye and Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[1]

Hand Protection
Chemical-impermeable gloves.

Inspect prior to use.

EU Directive 89/686/EEC and

the standard EN 374.[1]

Skin and Body Protection

Fire/flame resistant and

impervious clothing.

Laboratory coat.

[1]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

[1][4]

Step-by-Step Operational and Disposal Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[1] The recommended storage temperature is below 15°C.

Ensure the container is tightly closed.[1]

2. Handling and Use:

All handling of Diethyl itaconate must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[1]

Don the required PPE as detailed in the table above before handling the substance.

Avoid all personal contact, including inhalation of vapors or mists.[2]

Wash hands thoroughly with soap and water after handling and before breaks or leaving the

work area.[1][5]

Do not eat, drink, or smoke in the designated work area.[2][5]

3. Spill Management:

In the event of a spill, immediately evacuate personnel from the affected area.[1]

Remove all sources of ignition.[1]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or

earth.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the spill to enter drains or waterways.[1][2]

4. First Aid Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1]
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Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

5. Disposal:

Dispose of waste Diethyl itaconate and any contaminated materials through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1][4]

Do not dispose of the substance into sewer systems or contaminate water, foodstuffs, or

feed.[1][4]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to render it unusable before disposal in a sanitary landfill.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for the safe handling of Diethyl
itaconate in a laboratory setting.
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Caption: Workflow for Safe Handling of Diethyl Itaconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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